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Compound of Interest

Compound Name: Batatasin V

Cat. No.: B3029431 Get Quote

An In-depth Technical Guide to Batatasin V
This guide provides a detailed overview of the chemical properties and biological activities of

Batatasin V, a naturally occurring phenolic compound. The information is intended for

researchers, scientists, and professionals in the field of drug development and natural product

chemistry.

Chemical Structure and Properties
Batatasin V is a bibenzyl derivative isolated from the dormant bulbils of the Chinese yam,

Dioscorea batatas.[1][2] Its chemical structure is characterized by a bibenzyl backbone with a

hydroxyl group and three methoxy substituents.

Chemical Structure:

The definitive structure of Batatasin V is 2'-hydroxy-3,4,5-trimethoxybibenzyl.[2]

Molecular Representation:

SMILES:OC1=C(CCC2=CC(OC)=C(C(OC)=C2)OC)C=CC=C1[1]

InChI:InChI=1S/C17H20O4/c1-19-14-9-12(10-15(20-2)16(14)21-3)7-6-11-5-4-8-

13(18)17(11)9/h4-5,8-10,18H,6-7H2,1-3H3 (Derived from structure)

The structural details are summarized in the table below.
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Property Value Reference(s)

IUPAC Name
2'-hydroxy-3,4,5-

trimethoxybibenzyl
[2]

Molecular Formula C17H20O4 [1][3]

Molecular Weight 288.34 g/mol [1]

CAS Number 65817-45-0 [1]

Compound Type Phenol, Bibenzyl [1][3]

Physical Description Oil [3]

Natural Source
Dormant bulbils of Dioscorea

batatas (Chinese yam)
[1][2]

Biological Activity
The primary biological activity reported for Batatasin V is the inhibition of plant growth.[1][3]

Studies have described its inhibitory effects on lettuce seed germination, lettuce hypocotyl

elongation, and wheat coleoptile section elongation.[2]

Due to a lack of detailed publicly available studies on the molecular mechanisms of Batatasin
V, a specific signaling pathway cannot be depicted at this time. Further research is required to

elucidate its mode of action.

Experimental Protocols
Detailed experimental protocols for the isolation, synthesis, and biological assays of Batatasin
V can be found in the primary literature. The following provides a general overview based on

available information.

Isolation of Batatasin V from Dioscorea batatas

A general workflow for the isolation of Batatasin V from its natural source would logically follow

these steps.
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Extraction and Fractionation

Purification

Analysis

Dormant Bulbils of Dioscorea batatas

Solvent Extraction (e.g., Methanol)

Crude Extract

Solvent Partitioning

Fractionation (e.g., Ethyl Acetate Fraction)

Column Chromatography (e.g., Silica Gel)

Chromatographic Separation

Further Purification (e.g., HPLC)

Pure Batatasin V

Spectroscopic Analysis (NMR, MS)

Structural Elucidation

Click to download full resolution via product page

Caption: A generalized workflow for the isolation and purification of Batatasin V.
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Synthesis of Batatasin V

The synthesis of Batatasin V and its analogs has been described, which is crucial for

confirming its structure and for further biological studies.[2] A detailed, step-by-step synthetic

protocol would require consulting the specific publication by Hashimoto et al. (1978).

Plant Growth Inhibition Assays

Lettuce Seed Germination Assay: Lettuce seeds are incubated in petri dishes containing

filter paper moistened with different concentrations of Batatasin V solution. The germination

rate is recorded over a specific period and compared to a control group.[2]

Lettuce Hypocotyl Elongation Assay: Germinated lettuce seedlings are grown in the

presence of varying concentrations of Batatasin V. The length of the hypocotyls is measured

after a set growth period to determine the inhibitory effect.[2]

Wheat Coleoptile Section Elongation Test: Sections of wheat coleoptiles are incubated in a

solution containing Batatasin V and an auxin. The change in length of the coleoptile sections

is measured to assess the inhibitory activity.[2]

Quantitative Data
The available literature primarily focuses on the identification and qualitative biological effects

of Batatasin V. A comprehensive collection of quantitative data, such as IC50 values for

various biological activities or detailed spectroscopic data, is not readily available in the public

domain and would require access to specialized chemical databases or the original research

articles.

Conclusion
Batatasin V is a well-characterized natural product with a defined chemical structure. Its

primary known biological role is as a plant growth inhibitor. While the foundational knowledge of

its chemistry and primary biological effect is established, further research is needed to explore

its broader pharmacological potential and to elucidate its molecular mechanisms of action. The

synthesis of Batatasin V opens avenues for creating analogs with potentially enhanced or

novel biological activities, making it a molecule of interest for future studies in agrochemicals

and potentially other areas of drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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